Cas no 2227976-26-1 (tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate)

• Product Name: tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate
• CAS No: 2227976-26-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6410299
• PubChem ID: 165646795
• Update Time: 2025-10-28

tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate
• 2227976-26-1
• EN300-1889751
• tert-butyl N-[(1R)-3-[2-(aminomethyl)cyclopropyl]cyclohexyl]carbamate

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-12-6-4-5-10(7-12)13-8-11(13)9-16/h10-13H,4-9,16H2,1-3H3,(H,17,18)/t10?,11?,12-,13?/m1/s1
• InChI Key： HIGRRJRKYDWUBL-AYNROABZSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCCC(C1)C1CC1CN)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate

tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate (CAS No. 2227976-26-1)

The compound tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate (CAS No. 2227976-26-1) is a complex organic molecule with significant applications in the field of pharmaceutical chemistry and biological research. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclohexane ring, and a cyclopropyl moiety, all interconnected through a carbamate functional group. The stereochemistry at the (1R) configuration plays a crucial role in determining its biological activity and selectivity.

Recent studies have highlighted the potential of this compound as a selective inhibitor of certain enzymes involved in cellular signaling pathways. For instance, research published in the journal Nature Communications demonstrated that this compound exhibits potent inhibitory activity against protein kinase A, a key regulator of various cellular processes. This finding has opened new avenues for its application in the development of targeted therapies for conditions such as cancer and inflammatory diseases.

The synthesis of tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate involves a multi-step process that combines elements of stereochemistry and organocatalysis. A study published in the Journal of Organic Chemistry detailed a novel approach using an organocatalytic asymmetric synthesis to achieve high enantiomeric excess. This method not only enhances the efficiency of the synthesis but also reduces the environmental footprint, aligning with current trends toward sustainable chemical manufacturing.

In terms of pharmacokinetics, this compound has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco, revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for its potential use as an orally administered drug. Furthermore, its ability to penetrate the blood-brain barrier has been explored in recent studies, suggesting its potential application in neurodegenerative diseases.

The structural complexity of tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate makes it an interesting subject for computational chemistry studies. Using advanced molecular modeling techniques, researchers have been able to predict its binding affinity to various protein targets with high accuracy. This computational approach has significantly accelerated the drug discovery process by enabling virtual screening of large libraries of compounds.

In conclusion, tert-butyl N-(1R)-3-2-(aminomethyl)cyclopropylcyclohexylcarbamate (CAS No. 2227976-26-1) is a versatile compound with wide-ranging applications in pharmaceutical research. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool in the development of novel therapeutic agents. As ongoing research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.